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Compound of Interest

Compound Name: Gefitinib

Cat. No.: B1684475 Get Quote

Gefitinib is an antineoplastic agent used in cancer therapy, and it requires careful handling due

to its potential health risks.[1] For researchers, scientists, and drug development professionals,

adhering to strict safety protocols is crucial to minimize exposure and ensure a safe laboratory

environment. This guide provides detailed operational and disposal plans for Gefitinib.

Hazard Summary
Gefitinib is classified as a hazardous substance with several associated risks.[1][2][3] It is

harmful if swallowed, causes skin and serious eye irritation, and is suspected of causing cancer

and damaging fertility or the unborn child.[2][3][4][5]
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Hazard Classification Description

Acute Toxicity, Oral (Category 4) Harmful if swallowed.[2][3][4]

Skin Irritation (Category 2) Causes skin irritation.[2][3][4]

Serious Eye Damage/Irritation (Category 1/2)
Causes serious eye damage or irritation.[2][3][4]

[5]

Carcinogenicity (Category 2) Suspected of causing cancer.[2][3][4][5]

Reproductive Toxicity (Category 2)
Suspected of damaging fertility or the unborn

child.[2][3][4][5]

Specific Target Organ Toxicity (Repeated

Exposure)

May cause damage to organs through

prolonged or repeated exposure.[3][5]

Aquatic Hazard (Acute & Chronic)
Very toxic to aquatic life with long-lasting effects.

[3]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent direct contact with Gefitinib.[5][6] The selection of

PPE should be based on a risk assessment of the specific procedures being performed.[6]
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Task Required Personal Protective Equipment

Handling Intact Oral Dosage Forms Chemotherapy-rated gloves.[6]

Weighing and Preparing Solutions

Two pairs of chemotherapy-rated gloves, a

disposable gown resistant to hazardous drugs,

safety glasses with side shields or goggles, and

a face shield if there is a splash risk.[1][6][7] All

manipulations should be performed in a Class II

biological safety cabinet or a fume hood.[1][8]

Administering Gefitinib (in a research setting)

Two pairs of chemotherapy-rated gloves, a

disposable gown, and eye and face protection.

[6]

Cleaning Spills

Two pairs of chemotherapy-rated gloves, a

disposable gown, eye and face protection, and a

NIOSH-certified respirator if there is a risk of

inhaling dust.[1]

Waste Disposal

Two pairs of chemotherapy-rated gloves, a

disposable gown, and eye and face protection.

[1]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the essential steps for safely handling Gefitinib in a laboratory setting.

1. Preparation and Engineering Controls:

Designate a specific area for handling Gefitinib.

Ensure a safety shower and eyewash station are readily accessible.[5]

All handling of powdered Gefitinib or concentrated solutions should occur within a certified

Class II Biological Safety Cabinet (BSC) or a fume hood to avoid dust formation and aerosol

generation.[1][8]

The work surface should be covered with a disposable, absorbent pad.
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2. Donning Personal Protective Equipment (PPE):

Before handling Gefitinib, put on all required PPE as specified in the table above.

This includes an inner pair of chemotherapy-rated gloves, a disposable gown with tight-fitting

cuffs, an outer pair of chemotherapy-rated gloves that cover the gown's cuffs, and safety

goggles.[1][6] A face shield should be worn if there is a risk of splashing.[6]

3. Weighing and Reconstitution:

When weighing the powdered form, use a dedicated and calibrated scale inside the BSC or

fume hood.

Use techniques that minimize dust generation, such as taring the weigh paper with the

powder before removal from the container.

When reconstituting the powder, slowly add the solvent to the sides of the vial to avoid

aerosolization.

4. Post-Handling Procedures:

After handling is complete, wipe down all surfaces in the work area with an appropriate

deactivating solution, followed by a cleaning agent.

Carefully remove the outer pair of gloves and dispose of them as hazardous waste.

Remove the gown and the inner pair of gloves, disposing of them as hazardous waste.

Always wash your hands thoroughly with soap and water after removing PPE.[1][9]

Disposal Plan: Step-by-Step Waste Disposal
Procedure
Proper disposal of Gefitinib and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.[2]

1. Segregation of Waste:
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All materials that have come into contact with Gefitinib are considered hazardous waste.

This includes empty vials, used PPE (gloves, gowns, etc.), contaminated labware (pipette

tips, tubes), and cleaning materials.

2. Waste Containment:

Place all solid hazardous waste into a designated, puncture-resistant, and clearly labeled

"Hazardous Waste" container.[1]

Used sharps, such as needles and syringes, must be placed directly into an approved

sharps container without being recapped or clipped.[1]

Liquid waste containing Gefitinib should be collected in a sealed, leak-proof container that is

clearly labeled.

3. Labeling and Storage:

Ensure all waste containers are properly labeled with the contents ("Gefitinib Waste") and

the appropriate hazard symbols.

Store the waste containers in a secure, designated area away from general lab traffic until

they can be collected for disposal.

4. Final Disposal:

Disposal of Gefitinib waste must be carried out in accordance with all local, state, and

federal regulations.[2]

Arrange for a licensed hazardous waste disposal company to collect and dispose of the

waste. Do not dispose of Gefitinib waste in the regular trash or down the drain.[2]

Workflow for Handling and Disposal of Gefitinibdot
// Node styles node [color="#5F6368", fillcolor="#F1F3F4", fontcolor="#202124"];

// Start and End nodes start [label="Start: Receive Gefitinib", shape=ellipse,

fillcolor="#34A853", fontcolor="#FFFFFF"]; end_node [label="End: Final Disposal",
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shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Main process nodes prep [label="1. Preparation\n- Designate Area\n- Verify Engineering

Controls\n(BSC/Fume Hood)"]; don_ppe [label="2. Don PPE\n- Double Gloves\n- Gown\n- Eye

Protection"]; handling [label="3. Handling\n- Weighing\n- Reconstitution\n- Experimentation"];

post_handling [label="4. Post-Handling\n- Decontaminate Surfaces\n- Doff PPE"];

segregate_waste [label="5. Segregate Waste\n- Sharps\n- Solids\n- Liquids"]; contain_waste

[label="6. Contain Waste\n- Labeled, Sealed Containers"]; store_waste [label="7. Store

Waste\n- Secure, Designated Area"]; dispose [label="8. Arrange Disposal\n- Licensed Waste

Carrier"];

// Edges to show flow start -> prep; prep -> don_ppe; don_ppe -> handling; handling ->

post_handling; post_handling -> segregate_waste; segregate_waste -> contain_waste;

contain_waste -> store_waste; store_waste -> dispose; dispose -> end_node;

// Edge to show waste generation handling -> segregate_waste [style=dashed,

color="#4285F4", label="Waste Generation"]; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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